Cas no 1701-71-9 (1-(Pyridin-4-yl)butan-1-one)

1-(Pyridin-4-yl)butan-1-one is a pyridine derivative with a ketone functional group, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its structure, featuring a pyridyl moiety linked to a butanone chain, makes it valuable for constructing complex heterocyclic compounds. The compound exhibits good reactivity in nucleophilic addition and condensation reactions, enabling its use in the development of bioactive molecules and fine chemicals. Its stability under standard conditions and compatibility with various solvents enhance its practicality in laboratory settings. This compound is particularly relevant in medicinal chemistry for the synthesis of potential drug candidates targeting neurological and inflammatory pathways.

1-(Pyridin-4-yl)butan-1-one structure

Product Name:1-(Pyridin-4-yl)butan-1-one

CAS No:1701-71-9

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD01656361

CID:147712

PubChem ID:15551

Update Time:2025-10-07

1-(Pyridin-4-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(Pyridin-4-yl)butan-1-one
- 1-Butanone,1-(4-pyridinyl)-
- 1-pyridin-4-ylbutan-1-one
- 4-Butyrylpyridine
- 4-Butanoylpyridine
- 1-(4-Pyridinyl)-1-butanone
- 1-(4-Pyridinyl)butane-1-one
- 1-Butanone, 1-(4-pyridinyl)-
- CHEMBL2253150
- Propyl 4-pyridyl ketone
- AKOS010014807
- MFCD01656361
- 5-21-07-00437 (Beilstein Handbook Reference)
- LS-46871
- 1701-71-9
- Ketone, propyl 4-pyridyl
- SCHEMBL4952700
- DS-6980
- 1-BUTANONE, 1-(4-PYRIDYL)-
- Pyridine, 4-butyryl-
- 1-(4-Pyridyl)-1-butanone
- n-propyl 4-pyridyl ketone
- O10325
- BRN 0117155
- CS-0196852
- DTXSID60168796
- 4-BUTYRYL PYRIDINE
- NS00113797
- 1-(4-Pyridinyl)-1-butanone; 1-(4-Pyridyl)-1-butanone; 4-Pyridyl Propyl Ketone
- SY121314
- MDL： MFCD01656361
- Inchi： 1S/C9H11NO/c1-2-3-9(11)8-4-6-10-7-5-8/h4-7H,2-3H2,1H3
- InChI Key： FHHKAXDNIISDHM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CN=CC=1)CCC

Computed Properties

Exact Mass: 149.08413
Monoisotopic Mass: 149.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 30A^2

Experimental Properties

Density: 1.0753 (rough estimate)
Boiling Point: 270.27°C (rough estimate)
Flash Point: 109.4°C
Refractive Index: 1.5760 (estimate)
PSA: 29.96

1-(Pyridin-4-yl)butan-1-one Pricemore >>

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Chemenu	CM173355-1g	1-(pyridin-4-yl)butan-1-one	1701-71-9	95%	1g	$561	2021-08-05
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TRC	P996983-100mg	1-(Pyridin-4-yl)butan-1-one	1701-71-9		100mg	$ 126.00	2023-09-06
TRC	P996983-250mg	1-(Pyridin-4-yl)butan-1-one	1701-71-9		250mg	$ 218.00	2023-09-06
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